Cas no 1211519-40-2 (2-(Aminomethyl)pyrimidine-5-carbonitrile)
1211519-40-2 structure
Product Name:2-(Aminomethyl)pyrimidine-5-carbonitrile
CAS No:1211519-40-2
MF:C6H6N4
MW:134.13863992691
CID:4685887
Update Time:2023-08-15
2-(Aminomethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)pyrimidine-5-carbonitrile
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- Inchi: 1S/C6H6N4/c7-1-5-3-9-6(2-8)10-4-5/h3-4H,2,8H2
- InChI Key: PPBLMGBYFOIYTK-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C=NC=1CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 75.6
2-(Aminomethyl)pyrimidine-5-carbonitrile Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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